Cas no 1447608-05-0 (2-Cyclopropyl-5-iodopyrimidine)

• Product Name: 2-Cyclopropyl-5-iodopyrimidine
• CAS No: 1447608-05-0
• MF: C₇H₇IN₂
• MW: 246.048353433609
• CID: 4817471
• Update Time: 2025-05-21

2-Cyclopropyl-5-iodopyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-CYCLOPROPYL-5-IODOPYRIMIDINE
• 2-Cyclopropyl-5-iodopyrimidine

• Inchi： 1S/C7H7IN2/c8-6-3-9-7(10-4-6)5-1-2-5/h3-5H,1-2H2
• InChI Key： XWWGGGWXUFJTHO-UHFFFAOYSA-N
• SMILES： IC1C=NC(C2CC2)=NC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 117
• XLogP3: 1.4
• Topological Polar Surface Area: 25.8

Additional information on 2-Cyclopropyl-5-iodopyrimidine

Comprehensive Overview of 2-Cyclopropyl-5-iodopyrimidine (CAS No. 1447608-05-0): Properties, Applications, and Industry Insights

2-Cyclopropyl-5-iodopyrimidine (CAS No. 1447608-05-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This iodopyrimidine derivative features a unique molecular structure combining a cyclopropyl group with an iodine substituent at the 5-position of the pyrimidine ring. Its chemical formula C7H7IN2 and molecular weight of 246.05 g/mol make it a valuable intermediate for cross-coupling reactions, particularly in Suzuki-Miyaura and Buchwald-Hartwig aminations, which are pivotal in modern drug discovery.

The compound's structural versatility allows it to serve as a key building block in the synthesis of bioactive molecules. Researchers frequently utilize 2-Cyclopropyl-5-iodopyrimidine to develop kinase inhibitors and antiviral agents, addressing current healthcare challenges such as oncology therapeutics and emerging viral infections. Its iodine atom provides an excellent handle for palladium-catalyzed reactions, making it indispensable in medicinal chemistry workflows. Recent publications highlight its role in creating targeted therapies for resistant diseases, aligning with the growing demand for precision medicine solutions.

From a material science perspective, this compound exhibits notable thermal stability (decomposition point >200°C) and moderate solubility in polar organic solvents like DMSO and DMF. These properties facilitate its use in high-throughput screening and combinatorial chemistry applications. The cyclopropyl moiety contributes to metabolic stability in derived compounds—a critical factor in drug development where researchers seek to optimize pharmacokinetic profiles. Analytical characterization typically involves HPLC purity analysis (>98%) and confirmation via 1H/13C NMR and mass spectrometry.

Industry trends show increasing demand for halogenated pyrimidines like 2-Cyclopropyl-5-iodopyrimidine, driven by advancements in bioconjugation techniques and proteolysis-targeting chimeras (PROTACs). The compound's compatibility with click chemistry protocols further expands its utility in biomarker development and diagnostic probe synthesis. Environmental considerations have prompted studies on green chemistry approaches for its preparation, focusing on catalyst recycling and atom economy improvements.

Quality control protocols for CAS 1447608-05-0 emphasize residual solvent monitoring and heavy metal content analysis to meet GMP standards for pharmaceutical intermediates. Storage recommendations typically suggest argon atmosphere protection at -20°C to maintain stability. The compound's supply chain has adapted to global needs, with custom synthesis options now available at various scales (mg to kg) to support both academic research and industrial production.

Emerging applications include its use in DNA-encoded libraries (DELs) for drug target identification, where its structural diversity contributes to screening hit rates. Computational studies utilizing molecular docking software frequently incorporate this scaffold due to its balanced lipophilicity (clogP ~2.3) and hydrogen bonding capacity. These characteristics make it particularly valuable in fragment-based drug design (FBDD) campaigns targeting protein-protein interactions.

The synthesis of 2-Cyclopropyl-5-iodopyrimidine typically involves halogen exchange reactions or direct electrophilic iodination of precursor pyrimidines. Recent process chemistry innovations have improved yields (>75%) through optimized phase-transfer catalysis conditions. Patent literature reveals its incorporation in innovator drug candidates for neurological disorders, leveraging the cyclopropyl group's ability to modulate blood-brain barrier penetration—a hot topic in CNS drug development.

Analytical method development for this compound frequently employs UHPLC-MS systems with charged aerosol detection to ensure accurate quantification. Regulatory documentation emphasizes proper hazard communication through SDS compliance, though it remains non-classified as hazardous under current GHS standards. The scientific community continues to explore its potential in catalysis as a ligand precursor and in material science for organic electronic applications.